Cas no 59865-86-0 (2-(3-chlorophenyl)sulfonylethanethioamide)

• Product Name: 2-(3-chlorophenyl)sulfonylethanethioamide
• CAS No: 59865-86-0
• MF: C₈H₈ClNO₂S₂
• MW: 249.73761844635
• CID: 873461
• Update Time: 2026-04-29

2-(3-chlorophenyl)sulfonylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)sulfonylethanethioamide
• 2-(3-CHLOROBENZENESULPHONYL)THIOACETAMIDE
• 2-(2,4-DINITRO-PHENOXY)-ISOINDOLE-1,3-DIONE
• 2-(3-CHLOROBENZENESULFONYL)THIOACETAMIDE

• Inchi： InChI=1S/C8H8ClNO2S2/c9-6-2-1-3-7(4-6)14(11,12)5-8(10)13/h1-4H,5H2,(H2,10,13)
• InChI Key： LCBDTGBMTJETBR-UHFFFAOYSA-N
• SMILES： O=S(C1=CC=CC(Cl)=C1)(CC(N)=S)=O

Computed Properties

• Exact Mass: 248.96800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 100.63000
• LogP: 3.18090